Cas no 1780561-19-4 (2-(4-hydroxy-2-methoxyphenyl)propanoic acid)

• Product Name: 2-(4-hydroxy-2-methoxyphenyl)propanoic acid
• CAS No: 1780561-19-4
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 5982081
• PubChem ID: 84733343
• Update Time: 2025-05-20

2-(4-hydroxy-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-2-methoxyphenyl)propanoic acid
• 1780561-19-4
• EN300-1803507

• Inchi： 1S/C10H12O4/c1-6(10(12)13)8-4-3-7(11)5-9(8)14-2/h3-6,11H,1-2H3,(H,12,13)
• InChI Key： VNCGTFASJUENOK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C(=O)O)C)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(4-hydroxy-2-methoxyphenyl)propanoic acid

2-(4-Hydroxy-2-Methoxyphenyl)Propanoic Acid (CAS No. 1780561-19-4): A Comprehensive Overview

2-(4-Hydroxy-2-Methoxyphenyl)Propanoic Acid, also known by its CAS registry number 1780561-19-4, is a biologically active compound with significant potential in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique structural features and promising bioactivity profiles. Recent studies have highlighted its role in various therapeutic areas, including anti-inflammatory, antioxidant, and neuroprotective applications.

The molecular structure of 2-(4-Hydroxy-2-Methoxyphenyl)Propanoic Acid consists of a phenyl ring substituted with hydroxyl (-OH) and methoxy (-OCH3) groups, along with a propanoic acid moiety. This arrangement contributes to its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable molecule for drug discovery efforts. The propanoic acid group plays a crucial role in enhancing the compound's solubility and bioavailability, while the hydroxyl and methoxy groups on the phenyl ring contribute to its antioxidant properties.

Recent research has focused on the synthesis methods of 2-(4-Hydroxy-2-Methoxyphenyl)Propanoic Acid, aiming to optimize its production process for large-scale applications. One notable approach involves the use of green chemistry principles, such as catalytic hydrogenation and microwave-assisted synthesis, to minimize environmental impact and improve yield. These advancements have made the compound more accessible for preclinical studies and potential clinical trials.

In terms of biological activity, 2-(4-Hydroxy-2-Methoxyphenyl)Propanoic Acid has demonstrated potent anti-inflammatory effects by inhibiting key inflammatory mediators, such as cyclooxygenase (COX)-2 and nitric oxide (NO). Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative stress in cellular models. These findings suggest that the compound could be a promising candidate for treating inflammatory diseases, such as arthritis and neurodegenerative disorders.

The pharmacokinetic profile of 2-(4-Hydroxy-2-Methoxyphenyl)Propanoic Acid has also been extensively studied. Research indicates that the compound exhibits moderate absorption and distribution properties, with a relatively long half-life, which is advantageous for sustained therapeutic effects. Furthermore, its metabolism pathways have been characterized, revealing that it undergoes phase II conjugation reactions, primarily forming glucuronide conjugates that are efficiently excreted via urine.

Another area of interest is the neuroprotective potential of 2-(4-Hydroxy-2-Methoxyphenyl)Propanoic Acid. Studies have shown that it can protect against neuronal damage caused by oxidative stress and excitotoxicity, making it a potential candidate for treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate neurotransmitter systems further underscores its therapeutic potential in central nervous system disorders.

Moreover, 2-(4-Hydroxy-2-Methoxyphenyl)Propanoic Acid has been investigated for its role in modulating cellular signaling pathways involved in cancer progression. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. The compound's ability to inhibit key oncogenic pathways, such as the PI3K/AKT/mTOR pathway, highlights its versatility in targeting multiple disease states.

In conclusion, 2-(4-Hydroxy-2-Methoxyphenyl)Propanoic Acid (CAS No. 1780561-19-4) is a multifaceted compound with significant implications in drug development. Its unique chemical structure, coupled with advanced synthesis techniques and promising biological activity profiles, positions it as a valuable asset in addressing unmet medical needs across various therapeutic areas. Continued research into its mechanisms of action and clinical applications will undoubtedly pave the way for innovative treatments in the near future.